Cas no 59068-09-6 (Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester)

• Product Name: Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester
• CAS No: 59068-09-6
• MF: C₁₉H₃₈O₄
• MW: 330.502626895905
• CID: 339972
• PubChem ID: 71443177
• Update Time: 2025-04-19

Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-ethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester
• [3-(2-ethylhexoxy)-2-hydroxypropyl] 2-ethylhexanoate
• 59068-09-6
• DTXSID10852012
• 3-[(2-ETHYLHEXYL)OXY]-2-HYDROXYPROPYL 2-ETHYLHEXANOATE

• Inchi： 1S/C19H38O4/c1-5-9-11-16(7-3)13-22-14-18(20)15-23-19(21)17(8-4)12-10-6-2/h16-18,20H,5-15H2,1-4H3
• InChI Key： POLJYMNBDMYBIF-UHFFFAOYSA-N
• SMILES： O(CC(COC(C(CC)CCCC)=O)O)CC(CC)CCCC

Computed Properties

• Exact Mass: 330.27714
• Monoisotopic Mass: 330.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76